6,7-Dimethoxy-3-phenylquinoxaline

• CAS No.: 146535-11-7
• Product Name: 6,7-Dimethoxy-3-phenylquinoxaline
• Molecular Formula: C16H14N2O2
• Molecular Weight: 266.29 g/mol
• IUPAC Name: 6,7-dimethoxy-2-phenylquinoxaline
• Standard InChI: InChI=1S/C16H14N2O2/c1-19-15-8-12-13(9-16(15)20-2)18-14(10-17-12)11-6-4-3-5-7-11/h3-10H,1-2H3
• Standard InChIKey: QNOXYUNHIGOWNY-UHFFFAOYSA-N
• SMILES: COC1=C(C=C2C(=C1)N=CC(=N2)C3=CC=CC=C3)OC
• Canonical SMILES: COC1=C(C=C2C(=C1)N=CC(=N2)C3=CC=CC=C3)OC
• Appearance: Solid powder
• Description: 6,7-Dimethoxy-3-phenylquinoxaline is an ATP-competitive inhibitor of receptor kinase.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: 6,7-dimethoxy-3-phenylquinoxaline; AG-1296; AG1296; tyrphostin AG 1296; tyrphostin-AG1296
• Reference: 1: Pei D, Liu N, Li D, Yan H, Wang QB, Fang Y, Xie L, Li HP. Inhibition of platelet-derived growth factor receptor β reduces reactive glia and scar formation after traumatic brain injury in mice. Brain Res Bull. 2017 Sep;134:121-127. doi: 10.1016/j.brainresbull.2017.06.020. Epub 2017 Jul 4. PubMed PMID: 28684344.; 2: Dong M, Zhou C, Ji L, Pan B, Zheng L. AG1296 enhances plaque stability via inhibiting inflammatory responses and decreasing MMP-2 and MMP-9 expression in ApoE-/- mice. Biochem Biophys Res Commun. 2017 Aug 5;489(4):426-431. doi: 10.1016/j.bbrc.2017.05.159. Epub 2017 May 27. PubMed PMID: 28559142.; 3: Gordon GM, LaGier AJ, Ponchel C, Bauskar A, Itakura T, Jeong S, Patel N, Fini ME. A cell-based screening assay to identify pharmaceutical compounds that enhance the regenerative quality of corneal repair. Wound Repair Regen. 2016 Jan-Feb;24(1):89-99. doi: 10.1111/wrr.12390. Epub 2016 Jan 5. PubMed PMID: 26646714.; 4: Li L, Xu M, Li X, Lv C, Zhang X, Yu H, Zhang M, Fu Y, Meng H, Zhou J. Platelet-derived growth factor-B (PDGF-B) induced by hypoxia promotes the survival of pulmonary arterial endothelial cells through the PI3K/Akt/Stat3 pathway. Cell Physiol Biochem. 2015;35(2):441-51. doi: 10.1159/000369709. Epub 2015 Jan 15. PubMed PMID: 25613241.; 5: Lin RZ, Moreno-Luna R, Li D, Jaminet SC, Greene AK, Melero-Martin JM. Human endothelial colony-forming cells serve as trophic mediators for mesenchymal stem cell engraftment via paracrine signaling. Proc Natl Acad Sci U S A. 2014 Jul 15;111(28):10137-42. doi: 10.1073/pnas.1405388111. Epub 2014 Jun 30. PubMed PMID: 24982174; PubMed Central PMCID: PMC4104912.; 6: Yang CM, Lee IT, Chi PL, Cheng SE, Hsiao LD, Hsu CK. TNF-α induces cytosolic phospholipase A2 expression via Jak2/PDGFR-dependent Elk-1/p300 activation in human lung epithelial cells. Am J Physiol Lung Cell Mol Physiol. 2014 Mar 15;306(6):L543-51. doi: 10.1152/ajplung.00320.2013. Epub 2014 Jan 17. PubMed PMID: 24441870.; 7: Bastiaans J, van Meurs JC, van Holten-Neelen C, Nagtzaam NM, van Hagen PM, Chambers RC, Hooijkaas H, Dik WA. Thrombin induces epithelial-mesenchymal transition and collagen production by retinal pigment epithelial cells via autocrine PDGF-receptor signaling. Invest Ophthalmol Vis Sci. 2013 Dec 19;54(13):8306-14. doi: 10.1167/iovs.13-12383. PubMed PMID: 24302586.; 8: Sciaccaluga M, D'Alessandro G, Pagani F, Ferrara G, Lopez N, Warr T, Gorello P, Porzia A, Mainiero F, Santoro A, Esposito V, Cantore G, Castigli E, Limatola C. Functional cross talk between CXCR4 and PDGFR on glioblastoma cells is essential for migration. PLoS One. 2013 Sep 2;8(9):e73426. doi: 10.1371/journal.pone.0073426. eCollection 2013. PubMed PMID: 24023874; PubMed Central PMCID: PMC3759384.; 9: Hu B, Dobson J, El Haj AJ. Control of smooth muscle α-actin (SMA) up-regulation in HBMSCs using remote magnetic particle mechano-activation. Nanomedicine. 2014 Jan;10(1):45-55. doi: 10.1016/j.nano.2013.06.014. Epub 2013 Jul 19. PubMed PMID: 23871760.; 10: Watanabe T, Ohtani T, Aihara M, Ishiuchi S. Enhanced antitumor effect of YM872 and AG1296 combination treatment on human glioblastoma xenograft models. J Neurosurg. 2013 Apr;118(4):838-45. doi: 10.3171/2012.11.JNS12362. Epub 2013 Jan 11. PubMed PMID: 23311938.; 11: Piednoir P, Quesnel C, Nardelli L, Leçon V, Bouadma L, Lasocki S, Philip I, Mailleux A, Soler P, Crestani B, Dehoux M. Alveolar fluid in acute respiratory distress syndrome promotes fibroblast migration: role of platelet-derived growth factor pathway*. Crit Care Med. 2012 Jul;40(7):2041-9. doi: 10.1097/CCM.0b013e31824e65ba. PubMed PMID: 22713216.; 12: Colanesi S, Taylor KL, Temperley ND, Lundegaard PR, Liu D, North TE, Ishizaki H, Kelsh RN, Patton EE. Small molecule screening identifies targetable zebrafish pigmentation pathways. Pigment Cell Melanoma Res. 2012 Mar;25(2):131-43. doi: 10.1111/j.1755-148X.2012.00977.x. PubMed PMID: 22252091.; 13: Wiedon A, Tölle M, Bastine J, Schuchardt M, Huang T, Jankowski V, Jankowski J, Zidek W, van der Giet M. Uridine adenosine tetraphosphate (Up4A) is a strong inductor of smooth muscle cell migration via activation of the P2Y2 receptor and cross-communication to the PDGF receptor. Biochem Biophys Res Commun. 2012 Jan 20;417(3):1035-40. doi: 10.1016/j.bbrc.2011.12.088. Epub 2011 Dec 26. PubMed PMID: 22214933.; 14: Mousseau Y, Mollard S, Faucher-Durand K, Richard L, Nizou A, Cook-Moreau J, Baaj Y, Qiu H, Plainard X, Fourcade L, Funalot B, Sturtz FG. Fingolimod potentiates the effects of sunitinib malate in a rat breast cancer model. Breast Cancer Res Treat. 2012 Jul;134(1):31-40. doi: 10.1007/s10549-011-1903-6. Epub 2011 Dec 9. PubMed PMID: 22160641.; 15: Chaoran Z, Zhirong L, Gezhi X. Combination of vascular endothelial growth factor receptor/platelet-derived growth factor receptor inhibition markedly improves the antiangiogenic efficacy for advanced stage mouse corneal neovascularization. Graefes Arch Clin Exp Ophthalmol. 2011 Oct;249(10):1493-501. doi: 10.1007/s00417-011-1709-6. Epub 2011 May 15. PubMed PMID: 21574021.; 16: Yang CM, Hsieh HL, Yao CC, Hsiao LD, Tseng CP, Wu CB. Protein kinase C-delta transactivates platelet-derived growth factor receptor-alpha in mechanical strain-induced collagenase 3 (matrix metalloproteinase-13) expression by osteoblast-like cells. J Biol Chem. 2009 Sep 18;284(38):26040-50. doi: 10.1074/jbc.M109.040154. Epub 2009 Jul 24. PubMed PMID: 19633290; PubMed Central PMCID: PMC2758004.; 17: Torres LA, Barbarroja N, Dorado G, Velasco F, López-Pedrera C. VEGF/KDR loop is a target of AG1296 in acute myeloid leukaemia showing FLT3-internal tandem duplications. Br J Haematol. 2009 Jun;145(6):836-8. doi: 10.1111/j.1365-2141.2009.07673.x. Epub 2009 Apr 8. PubMed PMID: 19388942.; 18: Iyengar L, Patkunanathan B, McAvoy JW, Lovicu FJ. Growth factors involved in aqueous humour-induced lens cell proliferation. Growth Factors. 2009 Feb;27(1):50-62. doi: 10.1080/08977190802610916. PubMed PMID: 19085197.; 19: Benson DM Jr, Yu J, Becknell B, Wei M, Freud AG, Ferketich AK, Trotta R, Perrotti D, Briesewitz R, Caligiuri MA. Stem cell factor and interleukin-2/15 combine to enhance MAPK-mediated proliferation of human natural killer cells. Blood. 2009 Mar 19;113(12):2706-14. doi: 10.1182/blood-2008-05-159285. Epub 2008 Dec 5. PubMed PMID: 19060242; PubMed Central PMCID: PMC2661858.; 20: McCarthy HS, Williams JH, Davie MW, Marshall MJ. Platelet-derived growth factor stimulates osteoprotegerin production in osteoblastic cells. J Cell Physiol. 2009 Feb;218(2):350-4. doi: 10.1002/jcp.21600. PubMed PMID: 18814141.
• PubChem Compound: 2049
• Last Modified: Nov 11 2021